4-Azido-N-methyl-benzamide

• IUPAC Name: 4-azido-N-methylbenzamide
• InChI: InChI=1S/C8H8N4O/c1-10-8(13)6-2-4-7(5-3-6)11-12-9/h2-5H,1H3,(H,10,13)
• InChI Key: OFDSFPQHGWXAJW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)N=[N+]=[N-]
• Molecular Formula: C8H8N4O
• Molecular Weight: 176.18 g/mol

Description

Benzamides are a class of compounds containing a carboxamide functional group attached to a benzene ring. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This approach successfully achieves an efficient and selective synthesis of benzamides.

Molecular Structure Analysis

The molecular formula of N-Methylbenzamide is C8H9NO. It has an average mass of 135.163 Da and a monoisotopic mass of 135.068420 Da.

Chemical Reactions Analysis

The benzoin condensation starting from benzaldehyde and the subsequent benzoin amidation to benzamide can be efficiently carried out under very mild conditions in an electrolysis cell.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-Methylbenzamide include an average mass of 135.163 Da and a monoisotopic mass of 135.068420 Da.

Scientific Research Applications

4-Azido-N-methyl-benzamide has been widely used in scientific research due to its ability to form covalent bonds with other molecules. It has been used in a variety of studies, including those related to the synthesis of small molecules, the study of protein-ligand interactions, and the study of enzyme activity. This compound has also been used in the study of drug metabolism and in the synthesis of pharmaceuticals.

Mechanism of Action

Mode of Action

It is known that benzamides can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound and its targets .

Biochemical Pathways

Benzamides are known to be involved in various biochemical reactions

Result of Action

It is known that benzamides can have various effects, including the potential to be used in prodrug activation strategies for targeted cancer therapy

Action Environment

It is known that factors such as temperature, ph, and the presence of other compounds can influence the action of benzamides

Advantages and Limitations for Lab Experiments

The use of 4-Azido-N-methyl-benzamide in laboratory experiments has a number of advantages. The compound is relatively easy to synthesize and can be used to form a variety of different molecules. It is also relatively stable and can be stored for extended periods of time. However, there are also some limitations to the use of this compound in laboratory experiments. The compound is toxic and should be handled with care. Additionally, the reaction of this compound with other molecules can be slow and inefficient, and the product of the reaction may not be as desired.

Future Directions

The use of 4-Azido-N-methyl-benzamide in scientific research is likely to continue to expand in the future. The compound could be used to study the effects of drugs on the body, as well as to synthesize a variety of different molecules. Additionally, the compound could be used to study enzyme activity and protein-ligand interactions. It could also be used to study the metabolism of drugs and the effects of drugs on the body. Finally, this compound could be used to synthesize pharmaceuticals and other small molecules.

Safety and Hazards

Benzamide is harmful if swallowed and is suspected of causing genetic defects. It’s recommended to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required.